Cas no 65627-27-2 (3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE)

• Product Name: 3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE
• CAS No: 65627-27-2
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 3292522
• PubChem ID: 131024446
• Update Time: 2025-04-21

3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE
• 2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate
• 65627-27-2
• EN300-7273884

• Inchi： 1S/C13H18O3S/c1-5-13(3,4)10-16-17(14,15)12-8-6-11(2)7-9-12/h5-9H,1,10H2,2-4H3
• InChI Key： VFEKALAETSUKSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C=C)(C)C

Computed Properties

• Exact Mass: 254.09766561Da
• Monoisotopic Mass: 254.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų